Cas no 138349-99-2 (5-Bromo-1,1,3,3-tetramethyl-2-indanone)

• Product Name: 5-Bromo-1,1,3,3-tetramethyl-2-indanone
• CAS No: 138349-99-2
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 2130604
• Update Time: 2023-08-04

5-Bromo-1,1,3,3-tetramethyl-2-indanone Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,1,3,3-tetramethyl-2-indanone
• 5-Bromo-1,1,3,3-tetramethyl-2-indanone

• Inchi： 1S/C13H15BrO/c1-12(2)9-6-5-8(14)7-10(9)13(3,4)11(12)15/h5-7H,1-4H3
• InChI Key： ZSRPRVAVCOTICX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)C(C2(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Topological Polar Surface Area: 17.1